Cas no 1780301-55-4 (1-[2-(Diethylamino)ethyl]cyclobutane-1-carboxylic acid)

• Product Name: 1-[2-(Diethylamino)ethyl]cyclobutane-1-carboxylic acid
• CAS No: 1780301-55-4
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 6394514
• PubChem ID: 84775430
• Update Time: 2025-11-01

1-[2-(Diethylamino)ethyl]cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1780301-55-4
• 1-[2-(diethylamino)ethyl]cyclobutane-1-carboxylic acid
• EN300-763773
• 1-[2-(Diethylamino)ethyl]cyclobutane-1-carboxylic acid

• Inchi： 1S/C11H21NO2/c1-3-12(4-2)9-8-11(10(13)14)6-5-7-11/h3-9H2,1-2H3,(H,13,14)
• InChI Key： XFARFZJPIOVEQB-UHFFFAOYSA-N
• SMILES： OC(C1(CCN(CC)CC)CCC1)=O

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-[2-(Diethylamino)ethyl]cyclobutane-1-carboxylic acid

Professional Introduction to 1-[2-(Diethylamino)ethyl)cyclobutane-1-carboxylic Acid (CAS No. 1780301-55-4)

1-[2-(Diethylamino)ethyl)cyclobutane-1-carboxylic acid, with the CAS number 1780301-55-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a cyclobutane core substituted with a diethylaminoethyl side chain and a carboxylic acid functional group, exhibits unique structural and chemical properties that make it a valuable candidate for further investigation.

The structural framework of 1-[2-(Diethylamino)ethyl)cyclobutane-1-carboxylic acid combines the rigidity of the cyclobutane ring with the flexibility provided by the aliphatic side chain. This combination is particularly appealing for medicinal chemistry applications, as it allows for fine-tuning of physicochemical properties such as solubility, lipophilicity, and metabolic stability. The presence of both a basic diethylamino group and an acidic carboxylic acid group also suggests potential for versatile interactions with biological targets, making this compound a promising scaffold for the development of novel therapeutic agents.

In recent years, there has been growing interest in the exploration of heterocyclic compounds for their potential pharmacological effects. The cyclobutane moiety, in particular, has been extensively studied due to its ability to modulate electronic properties and binding affinities. 1-[2-(Diethylamino)ethyl)cyclobutane-1-carboxylic acid represents an interesting derivative that could serve as a basis for designing molecules with enhanced pharmacological activity.

One of the most compelling aspects of this compound is its potential to interact with biological targets through multiple mechanisms. The diethylamino group can form hydrogen bonds and engage in electrostatic interactions, while the carboxylic acid moiety can participate in salt formation and coordinate with metal ions. These features make 1-[2-(Diethylamino)ethyl)cyclobutane-1-carboxylic acid a versatile building block for drug design, enabling the creation of molecules with tailored properties.

The synthesis of 1-[2-(Diethylamino)ethyl)cyclobutane-1-carboxylic acid presents an intriguing challenge due to the need to introduce both the cyclobutane ring and the functionalized side chain in a controlled manner. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and ring-closing metathesis, have been employed to achieve this goal. These methods not only ensure high yields but also allow for the introduction of additional modifications at strategic positions within the molecule.

The pharmacological potential of 1-[2-(Diethylamino)ethyl)cyclobutane-1-carboxylic acid has been explored in several preclinical studies. Initial findings suggest that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in inflammatory pathways. The ability to modulate these pathways makes it a potential candidate for treating conditions such as cancer, autoimmune diseases, and neurological disorders.

In addition to its pharmacological applications, 1-[2-(Diethylamino)ethyl)cyclobutane-1-carboxylic acid has shown potential in material science applications. Its unique structural features make it suitable for use as a monomer in polymer synthesis, where it can contribute to the development of novel materials with enhanced mechanical strength and thermal stability.

The future prospects for 1-[2-(Diethylamino)ethyl)cyclobutane-1-carboxylic acid are bright, with ongoing research focused on optimizing its synthesis and exploring new applications. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery process by enabling rapid screening of analogs and predicting their biological activity.

The development of novel therapeutic agents requires a multidisciplinary approach, combining expertise from organic chemistry, medicinal chemistry, biochemistry, and pharmacology. The study of compounds like 1-[2-(Diethylamino)ethyl)cyclobutane-1-carboxylic acid underscores the importance of collaboration across these fields to translate basic research into tangible benefits for patients.

In conclusion, 1-[2-(Diethylamino)ethyl)cyclobutane-1-carboxylic acid (CAS No. 1780301-55-4) is a compound with significant potential in pharmaceutical and material science applications. Its unique structural features and versatile interactions with biological targets make it a valuable scaffold for drug discovery. As research continues to uncover new insights into its properties and applications, this compound is poised to play an important role in future advancements.